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Compound of Interest

Compound Name:
4-Methylumbelliferyl-alpha-L-

fucopyranoside

Cat. No.: B1210012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of 4-Methylumbelliferyl-alpha-L-fucopyranoside (CAS Number: 54322-38-2).

Adherence to these procedures is critical to ensure a safe laboratory environment.

I. Understanding the Compound
4-Methylumbelliferyl-alpha-L-fucopyranoside is a fluorogenic substrate used to assay α-L-

fucosidase activity. While it is not classified as a hazardous substance, proper handling is

necessary to minimize any potential risks. Under normal conditions of use, it is not expected to

present a significant hazard. However, as with any chemical, appropriate personal protective

equipment (PPE) should be worn.

II. Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

4-Methylumbelliferyl-alpha-L-fucopyranoside, which is typically in a powder form.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

operations with a higher risk of

dust generation.

Should be worn at all times in

the laboratory. Provides a

barrier against airborne

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile gloves).

Inspect gloves for any tears or

punctures before use. Dispose

of contaminated gloves

properly.

Respiratory Protection
Type N95 (US) respirator or

equivalent.

Recommended, especially

when handling the powder

outside of a chemical fume

hood or in areas with

inadequate ventilation.

Body Protection Laboratory coat.
Should be fully buttoned to

provide maximum coverage.

III. Handling and Storage
Handling:

Use in a well-ventilated area or under a chemical fume hood to minimize inhalation of dust.

[1]

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is -20°C.[2]
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IV. Accidental Release and Disposal
Accidental Release:

In case of a spill, avoid creating dust.

Carefully sweep up the spilled material and place it in a suitable, labeled container for

disposal.

Clean the spill area with a damp cloth.

Disposal:

Dispose of the waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

V. Experimental Workflow
The following diagram illustrates the standard workflow for handling 4-Methylumbelliferyl-
alpha-L-fucopyranoside in a laboratory setting.
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Workflow for Handling 4-Methylumbelliferyl-alpha-L-fucopyranoside
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After experiment completion

Dispose of waste according to regulations
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Caption: A flowchart illustrating the key steps for the safe handling of 4-Methylumbelliferyl-
alpha-L-fucopyranoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 错误页 [amp.chemicalbook.com]

2. rpicorp.com [rpicorp.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Methylumbelliferyl-alpha-L-fucopyranoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210012#personal-protective-equipment-for-
handling-4-methylumbelliferyl-alpha-l-fucopyranoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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